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Compound of Interest

Compound Name: SR59230A hydrochloride

Cat. No.: B10768395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of SR59230A
hydrochloride, a potent and selective β3-adrenergic receptor antagonist. This document

details its chemical properties, mechanism of action, key signaling pathways, and established

experimental protocols, serving as a vital resource for professionals in drug discovery and

development.

Core Compound Specifications
SR59230A hydrochloride is a well-characterized molecule with specific physical and chemical

properties crucial for experimental design and execution.
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Property Value Citation(s)

CAS Number 1135278-41-9 [1][2][3]

Molecular Weight 361.91 g/mol [1][2][3]

Molecular Formula C₂₁H₂₈ClNO₂ [2][3]

Purity ≥98% [2][4]

Appearance White to off-white solid [2]

Solubility
Soluble in water to 10 mM and

in DMSO to 100 mM.
[3][4]

Storage

Store at room temperature. For

stock solutions, store at -20°C

for up to 1 month or -80°C for

up to 6 months.

[4][5]

Mechanism of Action and Pharmacological Profile
SR59230A hydrochloride is primarily recognized as a potent and selective antagonist of the

β3-adrenergic receptor.[1] Its selectivity for the β3 receptor over β1 and β2 receptors makes it a

valuable tool for investigating the physiological and pathological roles of the β3-adrenoceptor.

The antagonist activity of SR59230A hydrochloride has been demonstrated through its ability

to block the effects of β3-adrenergic agonists. However, it's important to note that at higher

concentrations, SR59230A hydrochloride can also exhibit antagonist activity at α1-

adrenoceptors, a factor that should be considered in experimental design.[1]

Interestingly, SR59230A hydrochloride also displays characteristics of "ligand-directed

signaling" or "biased agonism." This means that while it acts as an antagonist at the canonical

Gs-cAMP signaling pathway, it can simultaneously act as a partial or full agonist at other

signaling pathways, such as the p38 MAPK and Erk1/2 pathways. This pleiotropic activity is

dependent on the cell type and the level of receptor expression.

The IC₅₀ values of SR59230A hydrochloride highlight its selectivity profile:
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Receptor IC₅₀ (nM) Citation(s)

β3-adrenergic 40 [1]

β1-adrenergic 408 [1]

β2-adrenergic 648 [1]

Key Signaling Pathways
The interaction of SR59230A hydrochloride with the β3-adrenergic receptor modulates

several key intracellular signaling cascades. Understanding these pathways is critical for

interpreting experimental results.

β3-Adrenergic Receptor Antagonism and cAMP Pathway
As a β3-adrenergic receptor antagonist, SR59230A hydrochloride primarily blocks the Gs

protein-mediated activation of adenylyl cyclase, leading to a decrease in intracellular cyclic

AMP (cAMP) levels. This is the canonical pathway for β3-adrenergic receptor signaling.
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Caption: Antagonism of the Gs-cAMP pathway by SR59230A hydrochloride.
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Ligand-Directed Signaling: p38 MAPK and Erk1/2
Pathways
SR59230A hydrochloride can paradoxically activate the p38 MAPK and Erk1/2 signaling

pathways, demonstrating biased agonism. This activation is independent of the Gs-cAMP

pathway and is thought to be mediated through G protein-coupled receptor kinases (GRKs)

and β-arrestins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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